Cas no 134862-11-6 (meta-Chlorambucil)

• Product Name: meta-Chlorambucil
• CAS No: 134862-11-6
• Molecular Formula: C₁₄H₁₉NO₂Cl₂
• Molecular Weight: 304.212
• CID: 3162163
• PubChem ID: 71587488

meta-Chlorambucil Properties

Names and Identifiers

• 4-[3-[bis(2-chloroethyl)amino]phenyl]butanoic acid
• Chlorambucil Impurity 1
• Benzenebutanoic acid, 3-(bis(2-chloroethyl)amino)-
• 4-(3-(Bis(2-chloroethyl)amino)phenyl)butanoic acid
• 163B5679ZB
• 134862-11-6
• 3-[bis(2-chloroethyl)amino] benzenebutanoic acid
• UNII-163B5679ZB
• Meta-chlorambucil
• Chlorambucil impurity G, meta-chlorambucil-
• DTXSID40159001
• Q27251769
• DTXCID8081492
• 3-[Bis(2-chloroethyl)amino]benzenebutanoic Acid; Chlorambucil Impurity

• InChIKey： FQLHARAWUJAHCM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19Cl2NO2/c15-7-9-17(10-8-16)13-5-1-3-12(11-13)4-2-6-14(18)19/h1,3,5,11H,2,4,6-10H2,(H,18,19)

Computed Properties

• Exact Mass: 303.0792842Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 303.0792842Da
• Heavy Atom Count: 19
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds